Cas no 146951-99-7 (Z-Hyp(tBu)-OMe)

Z-Hyp(tBu)-OMe structure
Z-Hyp(tBu)-OMe structure
Product Name:Z-Hyp(tBu)-OMe
CAS No:146951-99-7
MF:C18H25NO5
MW:335.394805669785
CID:2857113
PubChem ID:15030753
Update Time:2024-11-02

Z-Hyp(tBu)-OMe Chemical and Physical Properties

Names and Identifiers

    • Z-Hyp(tBu)-OMe
    • CID 15030753
    • 1-O-benzyl 2-O-methyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-1,2-dicarboxylate
    • SCHEMBL17124819
    • 1-BENZYL 2-METHYL (2S,4R)-4-(TERT-BUTOXY)PYRROLIDINE-1,2-DICARBOXYLATE
    • G72809
    • 146951-99-7
    • MDL: MFCD20264823
    • Inchi: 1S/C18H25NO5/c1-18(2,3)24-14-10-15(16(20)22-4)19(11-14)17(21)23-12-13-8-6-5-7-9-13/h5-9,14-15H,10-12H2,1-4H3/t14-,15+/m1/s1
    • InChI Key: QFTFVLPQULZWHY-CABCVRRESA-N
    • SMILES: O(C(C)(C)C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 335.17327290 g/mol
  • Monoisotopic Mass: 335.17327290 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 335.4
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.099

Z-Hyp(tBu)-OMe Pricemore >>

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